![molecular formula C19H22N2O3S B2431328 N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-3-methylbenzamide CAS No. 922036-17-7](/img/structure/B2431328.png)
N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-3-methylbenzamide
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Overview
Description
“N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-3-methylbenzamide” is a small molecule that belongs to the class of organic compounds known as benzanilides . These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of (S)-N-substituted-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxamide derivatives were synthesized and evaluated for their antidepressant and anticonvulsant activities .Molecular Structure Analysis
The molecular structure of this compound includes a 3,4-dihydroisoquinoline-2(1H)-ylsulfonyl group attached to a benzamide group . The molecular weight is approximately 436.48 .Scientific Research Applications
Complex Annulations and Functionalized Isoquinolines
A study demonstrated an alternative entry to transformations of N-sulfonyl-4-(2-(ethynyl)aryl)-1,2,3-triazoles, leading to diverse functionalized isoquinolines. The reaction involves a silver carbenoid intermediate, enabling the formation of multiple chemical bonds through complex annulations cascades (Yang et al., 2017).
Thermal Fragmentation and Rearrangement
Another study explored the thermal fragmentation of N-arylbenzamide oximes, leading to a variety of products including benzanilide and 2-phenylbenzoxazole. The process is thought to involve a free radical mechanism, highlighting the compound's chemical reactivity under thermal conditions (Gaber et al., 2008).
Cellular Proliferation in Tumors
Research into the application of N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1) for imaging tumor proliferation by PET in patients showcases the compound's potential in oncology. This study highlighted the correlation between tumor uptake of 18F-ISO-1 and Ki-67, a proliferation marker, suggesting its promise for evaluating the proliferative status of solid tumors (Dehdashti et al., 2013).
Inhibition of 17-β-Hydroxysteroid Dehydrogenase
The identification of 3-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acid as a potent inhibitor of the aldo-keto reductase AKR1C3, a target in breast and prostate cancer, underscores the compound's therapeutic potential. This research provided insights into the molecule's binding mechanism and structure-activity relationship, offering a pathway for developing cancer treatments (Jamieson et al., 2012).
Future Directions
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 1,2,3,4-tetrahydroisoquinoline (thiq) analogs, have been found to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Mode of Action
Thiq analogs are known to interact with their targets in a way that results in a variety of biological activities . The sulfonamide group in the compound could provide the correct twist to allow the dihydroisoquinoline to bind in an adjacent hydrophobic pocket .
Biochemical Pathways
Thiq analogs are known to affect various biochemical pathways related to infective pathogens and neurodegenerative disorders .
Result of Action
Thiq analogs are known to exert diverse biological activities, suggesting that this compound may have similar effects .
Biochemical Analysis
Biochemical Properties
The 3-methyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]benzamide compound can interact with the agonistic conformation of dopamine (DA) receptors . It has been found to inhibit the formation of 3,4-dihydroxyphenylacetic acid and the production of free radicals . Furthermore, it shifts DA catabolism toward COMT-dependent O-methylation .
Cellular Effects
In cellular processes, 3-methyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]benzamide has been observed to inhibit both MAO-A and B enzymes activity, leading to an increase in neurotransmitter levels in the brain . It also prevents glutamate-induced cell death and calcium influx .
Molecular Mechanism
At the molecular level, 3-methyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]benzamide exerts its effects through several mechanisms. It interacts with dopamine receptors, inhibits the formation of certain biochemical compounds, and shifts the catabolism of dopamine . It also inhibits the activity of MAO-A and B enzymes .
Dosage Effects in Animal Models
The effects of 3-methyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]benzamide vary with different dosages in animal models
Properties
IUPAC Name |
N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-15-5-4-8-17(13-15)19(22)20-10-12-25(23,24)21-11-9-16-6-2-3-7-18(16)14-21/h2-8,13H,9-12,14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUPJAFQTTKWNHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NCCS(=O)(=O)N2CCC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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